Cas no 1822936-00-4 (5-Hydroxy-4(1H)-pyrimidinone)

• Product Name: 5-Hydroxy-4(1H)-pyrimidinone
• CAS No: 1822936-00-4
• MF: C₄H₄N₂O₂
• MW: 112.087
• CID: 4670817
• PubChem ID: 417875
• Update Time: 2025-08-03

5-Hydroxy-4(1H)-pyrimidinone Chemical and Physical Properties

Names and Identifiers

• 5-Hydroxy-4(1H)-pyrimidinone
• pyrimidine, 4,5-dihydroxy-
• 5-hydroxy-1H-pyrimidin-4-one
• URCOLWAKIPNTEM-UHFFFAOYSA-N
• 5-hydroxy-3,4-dihydropyrimidin-4-one
• 4(3H)-Pyrimidinone, 5-hydroxy-
• SB57241
• DTXSID50329157
• 5-hydroxy-1H-pyrimidin-6-one
• SB57338
• 4(1H)-Pyrimidinone, 5-hydroxy-
• CS-0157782
• SCHEMBL1684155
• 5-Hydroxypyrimidin-4(3H)-one
• AKOS006347684
• 4,5-dihydroxypyrimidine
• 15837-41-9
• 5-hydroxypyrimidin-4-one
• 1822936-00-4
• DS-3020
• MFCD18785651
• 5-HYDROXY-1,4-DIHYDROPYRIMIDIN-4-ONE
• SY112682
• AKOS015910180
• 5-Hydroxypyrimidin-4(1H)-one
• 5-HYDROXY-3H-PYRIMIDIN-4-ONE
• J-517604
• 4(1H)-Pyrimidinone,5-hydroxy-
• DS-1338
• F88704
• MFCD11656602

• Inchi： InChI=1S/C4H4N2O2/c7-3-1-5-2-6-4(3)8/h1-2,7H,(H,5,6,8)
• InChI Key： URCOLWAKIPNTEM-UHFFFAOYSA-N
• SMILES： C1=C(C(=O)NC=N1)O

Computed Properties

• Exact Mass: 112.027
• Monoisotopic Mass: 112.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.7A^2
• XLogP3: -0.9

Experimental Properties

• Density: 1.55
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: 140.4°C
• Refractive Index: 1.648
• PSA: 65.98000
• LogP: -0.52450